(2S,3R)-3-Amino-2-hydroxy-3-phenylpropanoic acid

• IUPAC Name: (2S,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid
• InChI: InChI=1S/C9H11NO3/c10-7(8(11)9(12)13)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m1/s1
• InChI Key: RZARFIRJROUVLM-SFYZADRCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C(=O)O)O)N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]([C@@H](C(=O)O)O)N
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

Synthesis Analysis

The synthesis of (2S,3R)-3-Amino-2-hydroxy-3-phenylpropanoic acid involves several steps. One approach could be the stereospecific reactions starting from D-gulonic acid lactone and D-glucono-δ-lactone . These sugars can be transformed into epoxides and chiral amino-alcohols , which ultimately lead to the formation of all four stereoisomers of 3-amino-2-hydroxybutanoic acids (including our target compound) with optical purity.

Scientific Research Applications

Preparation and Resolution

One notable application of (2S,3R)-3-Amino-2-hydroxy-3-phenylpropanoic acid is in the field of chiral chemistry, particularly in the preparation and resolution of optically active compounds. Shiraiwa et al. (2003) demonstrated the preparation of optically active threo-2-amino-3-hydroxy-3-phenylpropanoic acid through optical resolution using various resolving agents, achieving significant yields and high optical purities (Shiraiwa, Saijoh, Suzuki, Yoshida, Nishimura, & Nagasawa, 2003). A similar study by Shiraiwa et al. (2006) focused on obtaining this compound via optical resolutions by replacing and preferential crystallization, again highlighting its importance in resolving racemic mixtures (Shiraiwa, Kawashima, Ikaritani, Suganuma, & Saijoh, 2006).

Synthesis of Beta-Hydroxy-Alpha-Amino Acids

Davies et al. (2013) explored the synthesis of beta-hydroxy-alpha-amino acids from enantiopure alpha-hydroxy-beta-amino esters. This study contributes to the understanding of the synthesis of compounds closely related to this compound and demonstrates its potential in the synthesis of complex amino acids (Davies, Fletcher, Frost, Lee, Roberts, & Thomson, 2013).

Development of Antifungal Tripeptides

In the field of medicinal chemistry, Flores-Holguín et al. (2019) utilized this compound in the study of antifungal tripeptides. Their research involved computational peptidology and conceptual density functional theory to study the chemical reactivity of peptides containing this compound (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).

Enantioselective Synthesis

In another study, Yang et al. (2015) achieved the enantioselective synthesis of novel α-amino acid derivatives, including this compound. This work demonstrates the compound's utility in the creation of constrained amino acid derivatives, which are significant in various synthetic and medicinal chemistry applications (Yang, Guo, Gao, Zhao, Zhang, & Lin, 2015).